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Compound of Interest

Compound Name: m-PEG4-Br

Cat. No.: B1677524

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
protocols for m-PEG4-Br (1-Bromo-2,5,8,11-tetraoxatridecane), a versatile heterobifunctional
linker crucial in bioconjugation, drug delivery, and the development of antibody-drug conjugates
(ADCs) and PROTACs. While current safety data sheets indicate a low hazard profile, this
guide adopts a precautionary approach, emphasizing best practices to ensure the well-being of
laboratory personnel and the integrity of research outcomes.

Section 1: Chemical and Physical Properties

m-PEGA4-Br is a polyethylene glycol (PEG) derivative characterized by a terminal methoxy
group and a bromide functional group. The PEG chain enhances solubility in aqueous and
many organic solvents, a critical feature for its application in biological systems. The bromide
serves as an effective leaving group for nucleophilic substitution reactions.
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Property

Value

Reference(s)

Chemical Name

1-Bromo-2,5,8,11-
tetraoxatridecane

[1](2]

m-PEG4-bromide, Triethylene

Synonyms Glycol 2-Bromoethyl Methyl [3]
Ether
CAS Number 110429-45-3 [3]
Molecular Formula C9H19BrO4 [3]
Molecular Weight 271.15 g/mol [3]
Appearance Colorless to light yellow liquid
Purity >95% [4]
Density ~1.256 g/cm3
Boiling Point 296.3°C at 760 mmHg
Flash Point 118.8°C
Soluble in DMSO, DMF, water,
Solubility and other common organic [1][5]

solvents.

Section 2: Safety and Hazard Information

According to available Safety Data Sheets (SDS) from suppliers such as TCI Chemicals and

Santa Cruz Biotechnology, m-PEG4-Br is not classified as a hazardous substance or mixture
under Regulation (EC) No 1272/2008 and the 2012 OSHA Hazard Communication Standard.[6]
However, it is crucial to note that the toxicological properties have not been thoroughly

investigated.[7] A structurally similar compound with a shorter PEG chain, 1-(2-

Bromoethoxy)-2-(2-methoxyethoxy)ethane (a PEG3 derivative), is classified as causing skin,

eye, and respiratory irritation.[8][9] Therefore, a conservative approach to handling is strongly

recommended.

Personal Protective Equipment (PPE)
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A comprehensive assessment of PPE is essential to minimize exposure.

Protection Type Recommendation

Wear chemical safety goggles or a face shield.

[6]

Eye/Face Protection

. _ Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.[6]

If working with aerosols or in a poorly ventilated

Respiratory Protection area, use a NIOSH/MSHA-approved respirator.

[6]

Section 3: Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount for maintaining the
stability of m-PEG4-Br and ensuring a safe laboratory environment.

Handling

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[6]

Aerosol Prevention: Avoid the generation of vapors or mists.[6]

Hygiene: Wash hands thoroughly after handling.[6]

Storage

o Short-term Storage: Store at 2-8°C.[2]
e Long-term Storage: For extended periods, store at -20°C in a tightly sealed container.[4]
e Protection: Protect from moisture and light.[1]

¢ Incompatible Materials: Store away from strong oxidizing agents.[7]
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Section 4: Experimental Protocols

The following are generalized protocols for the safe use of m-PEG4-Br. Researchers should
adapt these based on their specific experimental needs and institutional safety guidelines.

Preparation of Stock Solutions

e Pre-weighing: Allow the vial of m-PEG4-Br to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Solvent Selection: Use anhydrous solvents such as DMF or DMSO for optimal stability and
reactivity.[1]

e Dissolution: Under a fume hood, add the desired volume of solvent to the vial containing m-
PEG4-Br.

e Mixing: Gently vortex or sonicate until the compound is fully dissolved.

o Storage: Store stock solutions at -20°C or -80°C. It is advisable to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

develops.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) O

do. Continue rinsing. Seek medical attention if

irritation persists.[6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[7]

Accidental Release Measures

o Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Collection: Place the absorbed material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

Do not: Do not flush into the sewer system.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]
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e Hazardous Combustion Products: Carbon oxides and hydrogen bromide may be produced.
[10]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Section 5: Visualizing Safe Handling Workflows

The following diagrams illustrate key decision-making processes and workflows for the safe
handling of m-PEG4-Br.
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Risk Assessment Workflow

Start: New Experiment
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l

Assess Potential Hazards
(Consider related compounds)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Plan Experimental Procedure
(Ventilation, Spill Kit)

Conduct Experiment

Proper Waste Disposal

Click to download full resolution via product page

Risk Assessment Workflow for m-PEG4-Br Experiments.
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Spill Response Protocol

Spill of m-PEG4-Br Occurs

Evacuate Immediate Area

:

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect and Place in
Sealed Waste Container

Clean Spill Area

Report Incident

Click to download full resolution via product page
Emergency Spill Response Protocol for m-PEG4-Br.

Section 6: Conclusion

While m-PEGA4-Br is not currently classified as a hazardous material, a thorough understanding
and implementation of robust safety protocols are essential for its handling. This guide provides
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a foundation for researchers, scientists, and drug development professionals to work with m-
PEG4-Br in a manner that prioritizes safety and experimental integrity. Always consult your
institution's specific safety guidelines and the most recent Safety Data Sheet before
commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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